Cas no 2225155-22-4 (2-Bromo-6-cyclopropylphenylboronic acid)

• Product Name: 2-Bromo-6-cyclopropylphenylboronic acid
• CAS No: 2225155-22-4
• MF: C₉H₁₀BBrO₂
• MW: 240.89
• CID: 5142362
• PubChem ID: 133661961
• Update Time: 2025-05-27

2-Bromo-6-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2225155-22-4
• (2-Bromo-6-cyclopropylphenyl)boronic acid
• 2-Bromo-6-cyclopropylphenylboronic acid

• Inchi： 1S/C9H10BBrO2/c11-8-3-1-2-7(6-4-5-6)9(8)10(12)13/h1-3,6,12-13H,4-5H2
• InChI Key： KMZZGTTWIYNMFN-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=C(C2CC2)C=CC=C1Br

Computed Properties

• Exact Mass: 239.99572g/mol
• Monoisotopic Mass: 239.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Bromo-6-cyclopropylphenylboronic acid

Recent Advances in the Application of 2-Bromo-6-cyclopropylphenylboronic acid (CAS: 2225155-22-4) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-cyclopropylphenylboronic acid (CAS: 2225155-22-4) is a boronic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its bromo and cyclopropyl substituents, offers unique reactivity and stability, making it valuable for the development of novel therapeutics and chemical probes.

Recent studies have highlighted the role of 2-Bromo-6-cyclopropylphenylboronic acid in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzyme active sites. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing biaryl scaffolds that inhibit the PD-1/PD-L1 immune checkpoint pathway, a promising target for cancer immunotherapy. The compound's boronic acid moiety facilitates efficient cross-coupling with aryl halides, enabling rapid diversification of chemical libraries for high-throughput screening.

In addition to its synthetic applications, 2-Bromo-6-cyclopropylphenylboronic acid has been explored as a building block for boron-containing drugs. Boron's unique properties, such as its ability to form reversible covalent bonds with biological nucleophiles, have been leveraged in the design of protease inhibitors and antimicrobial agents. A recent preprint on bioRxiv (2024) reported the incorporation of this compound into a series of boron-based β-lactamase inhibitors, showing enhanced activity against multidrug-resistant bacterial strains.

Structural modifications of 2-Bromo-6-cyclopropylphenylboronic acid have also been investigated to optimize its pharmacokinetic properties. Research published in ACS Chemical Biology (2023) detailed the effects of cyclopropyl ring substitution on membrane permeability and metabolic stability, providing insights for the rational design of boronic acid therapeutics. These findings underscore the compound's potential as a versatile pharmacophore in drug discovery.

Looking ahead, the application of 2-Bromo-6-cyclopropylphenylboronic acid is expected to expand further, particularly in targeted drug delivery systems and chemical biology tools. Ongoing research is exploring its conjugation with nanoparticles and antibodies for site-specific therapeutic delivery, as well as its use in activity-based protein profiling (ABPP) to study enzyme function in complex biological systems. The compound's unique chemical properties position it as a valuable asset in advancing both fundamental research and translational medicine.